4-Imidazolidinone
Overview
Description
4-Imidazolidinone is a class of 5-membered ring heterocycles structurally related to imidazolidine . It features a saturated C3N2 nucleus, except for the presence of a urea or amide functional group in the 2 or 4 positions . It is an important structural motif in organic synthesis and medicinal chemistry .
Synthesis Analysis
The synthesis of 4-Imidazolidinones can be achieved from various diamides with ethynyl benziodoxolones through double Michael-type addition . This is an unprecedented reaction mode for hypervalent alkynyl iodine compounds . The reaction diastereoselectively gives cis-2,5-disubstituted 4-imidazolidinones from amino acid-derived diamides .Molecular Structure Analysis
The molecular formula of 4-Imidazolidinone is C3H6N2O . It has an average mass of 86.092 Da and a monoisotopic mass of 86.048012 Da .Chemical Reactions Analysis
The 4-Imidazolidinone moiety can undergo various chemical reactions. For instance, it can form an iminium ion with carbonyl groups of α,β-unsaturated aldehydes (enals) and enones in a rapid chemical equilibrium .Physical And Chemical Properties Analysis
4-Imidazolidinone has a density of 1.1±0.1 g/cm3, a boiling point of 317.6±35.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.7 mmHg at 25°C . It also has a molar refractivity of 20.7±0.3 cm3, a polar surface area of 41 Å2, and a molar volume of 77.3±3.0 cm3 .Scientific Research Applications
Synthesis of Natural Products
Imidazolidin-4-ones are an important scaffold for a variety of applications, including the total synthesis of natural products . They have been used in the synthesis of a range of imidazol-4-one containing natural products .
Medicinal Chemistry
Imidazolidin-4-ones are utilized in medicinal chemistry . They have been used in the development of new classes of novel proteasome modulators .
Fluorescent Protein Chromophores
Imidazolidin-4-ones have applications in the creation of fluorescent protein chromophores . These are proteins that can absorb light at one wavelength and re-emit it at a longer wavelength, making them useful in a variety of biological research applications.
Agrochemicals
Imidazolidin-4-ones are used in the development of agrochemicals . These are chemicals, such as pesticides and fertilizers, that are used in agriculture to help increase crop yields and protect crops from pests.
Natural Products
Imidazolidin-4-ones are found in natural products . This heterocyclic structural motif is also found naturally occurring in the body .
Drug Discovery
Despite its obvious similarity to the widely encountered lactam pyrrolidinone, its isomer imidazolin-2-one and its oxidation state variants, the hydantoins (imidazolidendiones), imidazolidines, and imidazoles, as well as fused bicyclic ring systems, Imidazolidin-4-one has remained remarkably under-utilized as a motif in drug discovery .
Antipsychotic Agents
Biologically active synthetic imidazolidin-4-ones include spiperone and mosapramine, which are potent dopamine receptor antagonists and clinically important antipsychotic agents .
Organic Catalysts and Prodrugs
Imidazolidin-4-ones have been used as organic catalysts and prodrugs . A prodrug is a medication or compound that, after administration, is metabolized into a pharmacologically active drug .
Future Directions
Mechanism of Action
Imidazolidin-4-one, also known as 4-Imidazolidinone, is a five-membered heterocyclic compound containing two non-adjacent nitrogens and a carbonyl group . This compound has been found to have a variety of applications in fields such as medicinal chemistry, agriculture, and natural products .
Target of Action
Imidazolidin-4-one is an important scaffold for a variety of applications, including natural products, medicine, and agriculture . It is found naturally occurring in the body as advanced glycation end products (AGE), post-translational modifications of several amino acids, and creatinine, a waste product used to indicate kidney health .
Mode of Action
It is known that the compound interacts with its targets in a way that leads to a variety of applications in medicinal chemistry, fluorescent protein chromophores, agrochemicals, and natural products .
Biochemical Pathways
Imidazolidin-4-one is involved in several biochemical pathways. It is found as advanced glycation end products (AGE), post-translational modifications of several amino acids, and creatinine . These biochemical pathways are crucial for various biological processes, including protein synthesis and waste management.
Pharmacokinetics
It is known that the compound has been used in the synthesis of various drugs and natural products . The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of these drugs would be influenced by the presence of Imidazolidin-4-one.
Result of Action
The result of Imidazolidin-4-one’s action can vary depending on its application. For instance, in medicinal chemistry, it is used in the synthesis of drugs that have specific therapeutic effects . In agriculture, it may be used in the production of certain agrochemicals .
Action Environment
The action of Imidazolidin-4-one can be influenced by various environmental factors. For instance, in the context of drug synthesis, factors such as pH, temperature, and the presence of other compounds can affect the efficiency of the synthesis process .
properties
IUPAC Name |
imidazolidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N2O/c6-3-1-4-2-5-3/h4H,1-2H2,(H,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVONPBONFIJAHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NCN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30363599 |
Source
|
| Record name | 4-Imidazolidinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30363599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
86.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazolidin-4-one | |
CAS RN |
1704-79-6 |
Source
|
| Record name | 4-Imidazolidinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30363599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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